Cas no 2137632-75-6 (1-{5-[(4-Amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(propan-2-yl)urea)

• Product Name: 1-{5-[(4-Amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(propan-2-yl)urea
• CAS No: 2137632-75-6
• MF: C₁₄H₂₅N₅OS
• MW: 311.446201086044
• CID: 5610090
• PubChem ID: 165952627
• Update Time: 2025-06-08

1-{5-[(4-Amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 2137632-75-6
• 1-{5-[(4-amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(propan-2-yl)urea
• EN300-842654
• 1-{5-[(4-Amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(propan-2-yl)urea

• Inchi： 1S/C14H25N5OS/c1-9(2)17-13(20)18-14-16-6-11(21-14)8-19-5-4-12(15)10(3)7-19/h6,9-10,12H,4-5,7-8,15H2,1-3H3,(H2,16,17,18,20)
• InChI Key： VZTOQEYTYGMDIK-UHFFFAOYSA-N
• SMILES： S1C(NC(NC(C)C)=O)=NC=C1CN1CCC(C(C)C1)N

Computed Properties

• Exact Mass: 311.17798161g/mol
• Monoisotopic Mass: 311.17798161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 112Ų

Additional information on 1-{5-[(4-Amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(propan-2-yl)urea

Introduction to 1-{5-[(4-Amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(propan-2-yl)urea (CAS No. 2137632-75-6)

The compound 1-{5-[(4-Amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(propan-2-yl)urea, identified by its CAS number 2137632-75-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a thiazole core, combined with an amine-substituted piperidine moiety and a propylurea group, endows the compound with a diverse array of chemical and biological properties.

In recent years, there has been a growing interest in heterocyclic compounds for their role in drug development. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1-{5-[(4-Amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(propan-2-yl)urea incorporates elements that suggest it may interact with biological targets in novel ways. The 4-amino substituent on the piperidine ring is particularly noteworthy, as it can serve as a site for further functionalization or as a hydrogen bond acceptor in protein-ligand interactions.

The< strong>propan-2-ylurea group at the C3 position of the thiazole ring adds another layer of complexity to the molecule's behavior. Urea derivatives are well-known for their ability to form hydrogen bonds, which can be crucial for binding affinity and selectivity in drug design. Additionally, the propyl chain may influence the compound's solubility and metabolic stability, making it an important consideration for pharmacokinetic studies.

Recent research has highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and high-throughput screening have become indispensable tools in this process. The< strong>thiazole core of 1-{5-[4-amino-3-methylpiperidin-1-ylmethyl]-1,3-thiazol-2-yll}-3-(propan-2-y)urea has been shown to be a versatile scaffold that can be modified to target various biological pathways. For instance, studies suggest that thiazole derivatives can modulate enzyme activity by binding to specific residues within active sites or by interacting with allosteric pockets.

The< strong>piperidine moiety, with its amino group at position 4, is another key feature that contributes to the compound's potential biological activity. Piperidine derivatives are known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. In contrast, this particular derivative may exhibit different properties due to its unique substitution pattern and the presence of the thiazole ring.

In vitro studies have begun to explore the pharmacological profile of< strong>1-{5-[4-amino-3-methylpiperidin-l-ylmethyl]-l,3-thiazol-z-yll}-3-(propan-z-y)urea. Initial results indicate that it may possess inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and inflammation. The< strong>thiazole ring, being electron-rich, can participate in π-stacking interactions with aromatic residues in protein targets, which could enhance binding affinity.

The< strong>propan-z-ylurea group may also contribute to the compound's pharmacological effects by influencing its interaction with biological targets. Urea-based molecules are known to form stable hydrogen bonds with polar groups in proteins, which can be exploited for drug design. Additionally, the propyl chain could affect the compound's conformational flexibility, influencing its ability to bind effectively to biological targets.

The synthesis of< strong>1-{5-[4-amino-S-methylpiperidin-l-ylmethyl]-l,3-thiazol-z-yll}-3-(propan-z-y)urea presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules efficiently. Techniques such as multi-step organic synthesis combined with catalytic methods have enabled chemists to access intricate heterocyclic systems like this one.

The potential applications of this compound are vast and span multiple therapeutic areas. Given its structural features, it may be explored as a lead candidate for drugs targeting neurological disorders, where piperidine derivatives are commonly used. Additionally, its thiazole core suggests potential utility in antimicrobial therapies against resistant bacterial strains.

In conclusion,< strong>1-{5-[4-amino-S-methylpiperidin-l-ylmethyl]-l,3-thiazol-z-yll}-3-(propan-z-y)urea (CAS No. 2137632 75 6) represents a promising candidate for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play a crucial role in advancing pharmaceutical science.